13,14-dihydro-15-keto Prostaglandin D1
13,14-dihydro-15-keto Prostaglandin D1
Prostaglandin D1 (PGD1) is the theoretical D-series metabolite of dihomo-γ-linolenic acid (DGLA), but to date it has not been isolated as a natural product. It is an inhibitor of ADP-induced platelet aggregation in humans with an IC50 value of 320 ng/ml, about 1/10 as potent as PGD2. 13,14-dihydro-15-keto Prostaglandin D1 (13,14-dihydro-15-keto PGD1) is the theoretical metabolite of PGD1 via the 15-hydroxy PG dehydrogenase metabolic pathway. No biological studies for this compound have been reported.
Brand Name:
Vulcanchem
CAS No.:
1392219-79-2
VCID:
VC0112477
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h16-18,22H,2-14H2,1H3,(H,24,25)/t16-,17-,18+/m1/s1
SMILES:
CCCCCC(=O)CCC1C(C(CC1=O)O)CCCCCCC(=O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5
13,14-dihydro-15-keto Prostaglandin D1
CAS No.: 1392219-79-2
Reference Standards
VCID: VC0112477
Molecular Formula: C20H34O5
Molecular Weight: 354.5
| CAS No. | 1392219-79-2 |
|---|---|
| Product Name | 13,14-dihydro-15-keto Prostaglandin D1 |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.5 |
| IUPAC Name | 7-[(1R,2R,5S)-5-hydroxy-3-oxo-2-(3-oxooctyl)cyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h16-18,22H,2-14H2,1H3,(H,24,25)/t16-,17-,18+/m1/s1 |
| Standard InChIKey | WTCAXDJXNVRHRC-KURKYZTESA-N |
| SMILES | CCCCCC(=O)CCC1C(C(CC1=O)O)CCCCCCC(=O)O |
| Description | Prostaglandin D1 (PGD1) is the theoretical D-series metabolite of dihomo-γ-linolenic acid (DGLA), but to date it has not been isolated as a natural product. It is an inhibitor of ADP-induced platelet aggregation in humans with an IC50 value of 320 ng/ml, about 1/10 as potent as PGD2. 13,14-dihydro-15-keto Prostaglandin D1 (13,14-dihydro-15-keto PGD1) is the theoretical metabolite of PGD1 via the 15-hydroxy PG dehydrogenase metabolic pathway. No biological studies for this compound have been reported. |
| Synonyms | 13,14-dihydro-15-keto PGD1 |
| Reference | 1.Bundy, G.L.,Morton, D.R.,Peterson, D.C., et al. Synthesis and platelet aggregation inhibiting activity of prostaglandin D analogues. Journal of Medicinal Chemistry 26, 790-799 (1983). |
| PubChem Compound | 35028403 |
| Last Modified | Nov 11 2021 |
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